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The following table summarizes the plant species from which Hemiphloin has been isolated, according to

the available research:

Plant Source Part of Plant Citation / Context

Dalbergia odorifera Roots [1]

Betula platyphylla var. latifolia Leaves [1]

These sources identify the plants, but current public research data lacks specific details on extraction yields

or compound concentration within the plant material.

Anti-Inflammatory Activity and Mechanism

Research highlights Hemiphloin's potential as a therapeutic candidate, chiefly due to its anti-inflammatory

effects. Key findings from cell-based studies are summarized below:

Aspect Experimental Findings

Research Context Investigated for anti-atopic and anti-inflammatory effects in cellular models. [2]
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| Key Biological Activities | - Reduced gene expression and production of inflammatory markers (IL-1β, IL-

6, IL-8, CCL17/TARC, CCL22/MDC).

Showed anti-inflammatory activity in macrophage cells.
Inhibited nitric oxide (NO) production, iNOS, and COX-2 expressions. [2] | | Mechanism of Action |

Inhibited the phosphorylation of key signaling proteins in the MAPK pathway (p38, ERK, JNK), as well
as STAT1 and NF-κB. [2] |

The experimental workflow for determining these mechanisms typically involves stimulating human

keratinocyte cells with inflammatory agents and then analyzing the effects of Hemiphloin treatment.

The diagram below illustrates the logical flow and key findings from these experiments:

Start: Inflammatory Stimulation
(TNF-α/IFN-γ on HaCaT Keratinocytes)

Hemiphloin Treatment

Observed Effects

Inferred Mechanism ↓ Gene expression of
IL-1β, IL-6, IL-8, CCL17, CCL22

↓ Phosphorylation of
p38, ERK, JNK, STAT1, NF-κB

Inhibition of MAPK,
STAT1, and NF-κB pathways
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Suggestions for Further Research
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The available data on Hemiphloin is promising but preliminary. To advance its profile as a candidate for

drug development, further research should focus on:

Expanding Source Identification: Systematically screen related plant species within the genera
Dalbergia and Betula, as well as other families known to produce C-glucosyl flavonoids.

Quantifying Content: Develop analytical methods to quantify Hemiphloin levels in different plant
parts, across various growth stages, and from different geographical sources.

Isolation and Purification Protocols: Establish and optimize detailed laboratory protocols for the
extraction, isolation, and purification of Hemiphloin from its natural biomass.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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